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Compound of Interest

(S)-2-((4-

Compound Name:
Fluorophenoxy)methyl)oxirane

CAS No.: 104605-98-3

Cat. No.: B027977

Get Quote

\ J

High-Purity Synthesis, Mechanistic Insights, and Pharmaceutical Applications

Executive Summary

(S)-4-Fluorophenoxymethyl oxirane (CAS: 104605-98-3), also known as (S)-4-fluorophenyl
glycidyl ether, is a critical chiral building block in the synthesis of "soft drug" beta-blockers, most
notably Landiolol. Its value lies in the (S)-configuration of the epoxide ring, which dictates the
stereochemistry of the resulting amino-alcohol pharmacophore—a determinant factor for

-adrenergic receptor selectivity and potency.

This guide details two validated synthetic pathways: the Hydrolytic Kinetic Resolution (HKR) for
scalable manufacturing and the Chiral Pool Synthesis via sulfonate esters for high-purity
laboratory preparation.

Chemical Identity & Properties
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Property

Data

IUPAC Name

(S)-2-((4-fluorophenoxy)methyl)oxirane

Common Name

(S)-4-Fluorophenyl glycidyl ether

104605-98-3 (S-enantiomer); 18123-82-5

CAS Number
(Racemate)
C
H
Molecular Formula
FO
Molecular Weight 168.17 g/mol

Physical State

Colorless to pale yellow liquid

Chirality

(S)-Enantiomer (retains (S)-configuration in

downstream beta-blockers)

Synthetic Pathways[1][4][5][6][7][8][9][10]
Method A: Hydrolytic Kinetic Resolution (HKR)

Best for: Scalable industrial production from inexpensive racemic starting materials.

The Jacobsen HKR method utilizes a chiral Cobalt-Salen catalyst to selectively hydrolyze the

undesired (R)-enantiomer into a water-soluble diol, leaving the desired (S)-epoxide intact.

e Catalyst: (R,R)-Co-Salen Complex (Jacobsen's Catalyst).[1]

e Substrate: Racemic 4-fluorophenyl glycidyl ether.

o Reagent: Water (0.55 equivalents relative to racemate).

Protocol:

» Catalyst Activation: Dissolve (R,R)-Co-Salen (0.5 mol%) in CH
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Cl

. Add acetic acid (2 equiv relative to catalyst) and stir for 30 min to generate the active Co(lll)
species. Evaporate solvent and redissolve in THF.

e Reaction: Add racemic 4-fluorophenyl glycidyl ether to the catalyst solution.

» Hydrolysis: Add water (0.55 equiv) dropwise at 0°C. Allow to warm to room temperature and
stir for 12—18 hours.

o Workup: Partition the mixture between water and hexanes. The (R)-diol remains in the
agueous phase. The (S)-epoxide is extracted into the organic phase.[2]

« Purification: Distillation or flash chromatography yields (S)-epoxide with >99% ee.

Mechanistic Workflow (DOT Diagram):
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Click to download full resolution via product page

Caption: Kinetic resolution mechanism where the (R,R)-catalyst preferentially hydrolyzes the
(R)-epoxide, enriching the (S)-enantiomer.

Method B: Chiral Pool Synthesis (Sulfonate
Displacement)

Best for: High-purity laboratory synthesis avoiding metal catalysts.

This method employs (S)-Glycidyl Nosylate (3-nitrobenzenesulfonate), a highly reactive chiral
pool reagent. The reaction proceeds via nucleophilic attack at the primary carbon (C1), leaving
the chiral center at C2 undisturbed.
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» Reagents: 4-Fluorophenol, (S)-Glycidyl Nosylate, K

CO
(or CsF).

e Solvent: Acetone or DMF.

o Key Insight: Unlike reactions starting from epichlorohydrin which may involve ring-
opening/closing sequences, the sulfonate displacement is a direct S

2 attack on the primary carbon, resulting in retention of configuration at the chiral center.

Protocol:

Dissolve 4-fluorophenol (1.0 equiv) and (S)-glycidyl nosylate (1.0 equiv) in anhydrous
acetone.

e Add K

CO
(1.5 equiv).

o Reflux for 12—24 hours under nitrogen.

« Filter salts and concentrate.[3]

Recrystallize or chromatograph to obtain the pure (S)-ether.

Pharmaceutical Applications: Landiolol Synthesis[1]

[5][6][7][8]

The (S)-4-fluorophenoxymethyl oxirane is the direct precursor to the "soft" beta-blocker
Landiolol. The drug is designed with an ester linkage that allows rapid hydrolysis by plasma
esterases, providing an ultra-short duration of action for critical care settings.

Synthesis Logic:
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» Epoxide Opening: The (S)-epoxide is opened by an amine (e.g., a linker amine or the final
morpholine-urea tail) to form the beta-amino alcohol core.

o Stereochemistry: The (S)-configuration of the epoxide becomes the (S)-configuration of the
secondary alcohol in the final drug, which is essential for binding to the

-adrenergic receptor.

(S)-4-Fluorophenoxymethyl Amine Nucleophile
Oxirane (Linker/Sidechain)

Ring Opening
(Regioselective)

Beta-Amino Alcohol
Intermediate

sterification/Coupling

Landiolol

(Ultra-Short Acting Beta-Blocker)

Click to download full resolution via product page

Caption: Synthetic flow from the chiral epoxide to the active pharmaceutical ingredient

Landiolol.

Quality Control & Analytics

To ensure enantiomeric purity (ee%), chiral HPLC is the gold standard.
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Parameter Condition

Chiralcel OD-H or Chiralpak AD-H

Column _
(Polysaccharide based)

Mobile Phase Hexane : Isopropanol (90:10 to 95:5)

Flow Rate 0.5 - 1.0 mL/min

Detection UV @ 254 nm or 220 nm
Baseline separation of (S) and (R) enantiomers.

Expected Result (S)-isomer typically elutes second on OD-H
columns (verify with standard).

References

o ChemicalBook.(S)-(+)-Glycidyl nosylate Synthesis and Applications. (Detailed protocol for
sulfonate displacement).

e Sigma-Aldrich.(S)-4-(Trifluoromethyl)-phenyl glycidyl ether Product Sheet. (Analogous
compound data and handling).

e Jacobsen, E. N., et al.Hydrolytic Kinetic Resolution of Terminal Epoxides. (Foundational HKR
methodology).

o Google Patents.Process for the enantioselective synthesis of Landiolol (EP2687521B1).
(Industrial application of the (S)-epoxide).

o Guidechem.FAQ: Synthesis of (S)-Glycidyl Nosylate. (Reaction conditions for chiral pool
synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: (S)-4-Fluorophenoxymethyl Oxirane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027977/docs#technical-guide-s-4-
fluorophenoxymethyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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